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Compound of Interest

Compound Name: Dibutyl malate

Cat. No.: B1584803

An In-Depth Technical Guide to the Physical Properties of Dibutyl Malate

Introduction

Dibutyl malate (DBM), identified by CAS Number 105-76-0, is an organic compound belonging
to the class of carboxylic acid esters.[1] Specifically, it is the dibutyl ester of maleic acid, an
unsaturated dicarboxylic acid.[2] Structurally, it features a central carbon-carbon double bond in
a cis-(Z) configuration, flanked by two carboxyl groups esterified with n-butanol.[3] This
structure imparts a unique combination of reactivity and physical characteristics that make it a
valuable component in a multitude of applications.

In industrial settings, DBM is extensively utilized as a comonomer and plasticizer in the
polymerization of vinyl and acrylic emulsions for paints, adhesives, and coatings.[4] Its
incorporation into polymer chains enhances flexibility, adhesion, and water resistance.[4] For
researchers and drug development professionals, DBM serves as a versatile chemical
intermediate. The presence of the electron-deficient double bond allows for various addition
reactions, making it a key starting material for the synthesis of more complex molecules,
including derivatives of succinic acid and various heterocyclic compounds like lactones, which
have been explored for creating antibacterial agents.[4][5][6]

This guide offers a comprehensive exploration of the core physical properties of Dibutyl
malate, providing the technical data and contextual insights necessary for its safe handling,
effective application in research and development, and formulation design.
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Section 1: Chemical Identity and Molecular
Structure

A precise understanding of a compound's identity is the foundation of all scientific investigation.
Dibutyl malate is unambiguously defined by the following identifiers.

o |[UPAC Name: Dibutyl (2Z)-but-2-enedioate[2]

CAS Number: 105-76-0[7]

Molecular Formula: C12H2004[2][7]

Molecular Weight: 228.28 g/mol [3][4][8]

Synonyms: Maleic acid dibutyl ester, di-n-Butyl maleate, DBM|[2]

The spatial arrangement of atoms dictates the molecule's physical and chemical behavior. The
structure of Dibutyl malate is visualized below.

Caption: 2D molecular structure of Dibutyl Malate (C12H200a4).

Section 2: Core Physical Properties

The utility of Dibutyl malate in both synthesis and formulation is directly governed by its
physical properties. These characteristics dictate its behavior under various experimental
conditions, its interaction with other substances, and the necessary protocols for safe handling.

A summary of its key quantitative physical properties is presented below for rapid reference.
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Property Value Units Conditions Source(s)
Molecular Weight  228.28 g/mol - [31[4]
Clear, colorless
Appearance to slightly yellow, - Standard [2][9]
oily liquid
Boiling Point 280 - 281 °C @ 760 mmHg [2][4][10]
Melting Point -85 °C - [21[4][11]
Density 0.988 - 0.998 g/cm3 @ 20-25°C [4][10]
Refractive Index 1.443 - 1.447 nD @ 20 °C [2][4][10]
Flash Point 138 - 141 °C Closed Cup [2][4][12][13]
~0.00062 -
Vapor Pressure mmHg (hPa) @ 20-25°C [2][4][10][13]
0.0027
Very slightly
Water Solubility soluble (~0.17 - g/L (mg/L) @ 20-25°C [2][4][14]
0.5)
Estimated/Calcul
LogP (o/w) ~2.7-3.49 - [41[10]

ated

Appearance, Odor, and Physical State

Under standard laboratory conditions, Dibutyl malate is a clear, colorless to pale yellow, oily
liquid.[2][9] It possesses a characteristic, faint "ester-like" or fruity odor.[4][14] Its liquid state
over a broad temperature range makes it easy to handle, transfer, and mix in various
formulations and reaction setups.

Thermal Properties

» Boiling Point: With a high boiling point of approximately 281 °C at atmospheric pressure,
DBM is classified as a low-volatility compound.[2][4][10] This property is advantageous in
applications requiring thermal stability, such as in lubricants or as a plasticizer in materials
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processed at elevated temperatures. Its low vapor pressure further minimizes evaporative
losses and reduces inhalation exposure risks during handling.[4][10]

e Melting Point: DBM has a very low melting point of -85 °C.[2][4][11] This ensures it remains
in a liquid state across a wide spectrum of operating temperatures, preventing solidification
in colder environments and simplifying storage and transport.

e Flash Point: The flash point of DBM is consistently reported in the range of 138-141 °C,
classifying it as a combustible but not highly flammable liquid.[2][4][12][13] While it requires a
relatively high temperature to form an ignitable vapor-air mixture, appropriate safety
measures, such as working in a well-ventilated area and avoiding ignition sources, are
necessary, especially when heating the substance.[12]

Density and Refractive Index

o Density: The density of DBM is approximately 0.99 g/cms3, making it slightly less dense than
water.[2][15] This value is critical for converting between mass and volume in process
calculations, formulation development, and reaction stoichiometry.

o Refractive Index: The refractive index, typically measured at 20 °C using the sodium D-line
(589 nm), falls within a narrow range of 1.443 to 1.447.[4][10] This optical property is a rapid
and reliable indicator of the substance's purity. Deviations from this established range can
signify the presence of impurities, unreacted starting materials, or isomerization products.

Solubility and Partitioning Behavior

The solubility profile of a compound is paramount in determining its application scope,
particularly in multiphase systems relevant to drug delivery and formulation science.

» Solubility: DBM is very slightly soluble in water, with reported values around 0.17 g/L.[2][14]
Conversely, it is miscible with a wide array of common organic solvents, including ethanol,
methanol, acetone, diethyl ether, and toluene.[4] It is, however, immiscible with aliphatic
hydrocarbons.[4] This pronounced lipophilicity makes it an effective plasticizer for non-polar
polymers like PVC and a suitable solvent or carrier for non-polar active ingredients.

o Octanol-Water Partition Coefficient (LogP): The LogP value, a measure of a compound's
differential solubility between octanol and water, is estimated to be between 2.7 and 3.5.[3][4]
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[10] This positive and relatively high value confirms the lipophilic (fat-loving) and hydrophobic
(water-repelling) nature of DBM. In drug development, LogP is a critical parameter for
predicting a molecule's absorption, distribution, metabolism, and excretion (ADME)
properties and its tendency to partition into lipid membranes.

Section 3: Stability and Reactivity Considerations

While this guide focuses on physical properties, they are intrinsically linked to the chemical
stability of the molecule.

 Stability: Under recommended storage conditions—in a cool, dry, well-ventilated area in a
tightly sealed container—Dibutyl malate is stable.[1][12]

» |somerization: A key chemical consideration is its potential to isomerize. The cis configuration
of the double bond in maleate can be converted to the more thermodynamically stable trans
isomer, Dibutyl fumarate. This transformation can be catalyzed by heat or the presence of
acids or bases.[4] Commercial samples of DBM may contain a small percentage of the
fumarate isomer.[4]

e Reactivity: The olefinic double bond in DBM is susceptible to addition reactions, a property
leveraged in organic synthesis.[4] It is also incompatible with strong oxidizing agents, acids,
and bases, which can lead to vigorous reactions.[1]

Section 4: Protocol for Physical Property
Verification: Refractive Index Measurement

To ensure the quality and purity of a Dibutyl malate sample, verifying its physical properties
against established standards is a critical step. The measurement of the refractive index is a
fundamental quality control procedure.

Objective: To determine the refractive index of a Dibutyl malate sample at 20°C and compare
it to the reference range (1.443-1.447) to assess its purity.

Instrumentation:

o Abbe refractometer with a sodium lamp (589 nm) or a calibrated white light source with
dispersion compensation.
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Recirculating water bath for temperature control (set to 20.0 + 0.1 °C).
Calibrated digital thermometer.
Lint-free tissues and appropriate cleaning solvents (e.g., ethanol, acetone).

Glass Pasteur pipette or dropper.

Methodology:

Instrument Calibration: Verify the refractometer's calibration using a standard reference
material with a known refractive index at 20°C (e.g., distilled water, nD = 1.3330).

Temperature Equilibration: Ensure the water bath is circulating through the refractometer
prisms and the temperature is stable at 20.0 + 0.1 °C.

Prism Cleaning: Thoroughly clean the surfaces of the measuring and illuminating prisms with
ethanol or acetone using a lint-free tissue to remove any residual contaminants. Allow the
solvent to evaporate completely.

Sample Application: Using a clean Pasteur pipette, apply 2-3 drops of the Dibutyl malate
sample onto the surface of the lower prism.

Measurement: Close the prisms immediately to allow the sample to spread into a thin film.
Allow 1-2 minutes for the sample to reach thermal equilibrium.

Reading: Look through the eyepiece and adjust the control knob to bring the dividing line
between the light and dark fields into sharp focus exactly on the crosshairs.

Dispersion Compensation (if applicable): If a color fringe is visible at the dividing line, adjust
the dispersion compensator until a sharp, achromatic line is achieved.

Record Value: Read the refractive index value from the instrument's scale. Repeat the
measurement two more times with fresh sample aliquots, ensuring proper cleaning between
each measurement.

Data Analysis: Calculate the average of the three readings. The result should fall within the
expected range for pure Dibutyl malate.
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Caption: Workflow for the experimental determination of Refractive Index.
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Conclusion

Dibutyl malate is a versatile organic liquid whose utility is defined by a distinct set of physical
properties. Its high boiling point and low vapor pressure make it suitable for applications
requiring thermal stability and low volatility. The extremely low melting point ensures it remains
a processable liquid over a vast temperature range. Its lipophilic nature, confirmed by its
organic solvent miscibility and high LogP value, is fundamental to its role as a plasticizer and a
non-polar chemical intermediate. For scientists and researchers, a thorough understanding of
these properties—from density and refractive index used in quality control to solubility
parameters critical for formulation—is essential for leveraging Dibutyl malate to its full
potential in a safe and effective manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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